Cas no 1806045-81-7 (3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1806045-81-7
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4922445
• Update Time: 2025-05-20

3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C8H6F3NO2/c9-6-3-12-2-5(8(10)11)4(6)1-7(13)14/h2-3,8H,1H2,(H,13,14)
• InChI Key： VYLXHKAEKIIAOZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(C(F)F)=C1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid

3-(Difluoromethyl)-5-fluoropyridine-4-acetic Acid: A Comprehensive Overview

3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1806045-81-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and agrochemicals. The molecule consists of a pyridine ring substituted with a difluoromethyl group at position 3, a fluorine atom at position 5, and an acetic acid moiety at position 4. These substituents contribute to its distinct chemical properties and biological activity.

The synthesis of 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid involves a series of well-established organic reactions, including nucleophilic substitution, Friedel-Crafts acylation, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical practices.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Studies have shown that 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid exhibits significant biological activity, particularly in modulating enzyme function and receptor interactions. For instance, research published in the *Journal of Medicinal Chemistry* highlights its ability to inhibit certain kinases involved in cancer progression, making it a candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid has shown promise in the agrochemical sector. Its ability to act as a plant growth regulator has been explored in recent studies, with findings suggesting that it can enhance crop yield under stress conditions such as drought or salinity. This dual functionality underscores the versatility of this compound across multiple domains.

The structural uniqueness of 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid also makes it an attractive candidate for material science applications. Researchers are investigating its potential as a building block for advanced materials, such as stimuli-responsive polymers and nanocomposites. These explorations are driven by the compound's ability to undergo reversible chemical transformations under specific conditions.

Recent advancements in computational chemistry have further elucidated the electronic properties and reactivity of 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid. Quantum mechanical studies have provided insights into its electronic structure, which is crucial for understanding its interactions with biological systems and other molecules. These findings are paving the way for more precise design of derivatives with enhanced functionality.

The environmental impact of 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid is another area of active research. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its use in agricultural settings.

Looking ahead, the development of novel derivatives of 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid is expected to expand its utility further. Researchers are exploring modifications to enhance its stability, solubility, and bioavailability, which are critical factors for both pharmaceutical and agrochemical applications.

In conclusion, 3-(Difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1806045-81-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemistry and pharmacology.